Cas no 6714-67-6 ({[5-(4-nitrophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetate)

{[5-(4-nitrophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetate structure
6714-67-6 structure
Product Name:{[5-(4-nitrophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
CAS No:6714-67-6
MF:C13H11N4O4S
MW:319.315840959549
CID:1715707
PubChem ID:5237262
Update Time:2025-04-21

{[5-(4-nitrophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • {[5-(4-nitrophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
    • 2-[[5-(4-nitrophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetate
    • 6714-67-6
    • DTXSID10412271
    • Inchi: 1S/C13H12N4O4S/c1-2-7-16-12(14-15-13(16)22-8-11(18)19)9-3-5-10(6-4-9)17(20)21/h2-6H,1,7-8H2,(H,18,19)/p-1
    • InChI Key: VFMBNQBVTQINDV-UHFFFAOYSA-M
    • SMILES: S(CC(=O)[O-])C1=NN=C(C2C=CC(=CC=2)[N+](=O)[O-])N1CC=C

Computed Properties

  • Exact Mass: 319.05023
  • Monoisotopic Mass: 319.050101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142
  • XLogP3: 2.7

Experimental Properties

  • Boiling Point: 587°C at 760 mmHg
  • Flash Point: 308.8°C
  • PSA: 113.98
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